Cas no 1241333-89-0 (1-[5-(5-methylfuran-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one)
1-[5-(5-methylfuran-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-[3-(5-methylfuran-2-yl)-5-thiophen-3-yl-3,4-dihydropyrazol-2-yl]ethanone
- Ethanone, 1-[4,5-dihydro-5-(5-methyl-2-furanyl)-3-(3-thienyl)-1H-pyrazol-1-yl]-
- 1-[5-(5-methylfuran-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one
-
- Inchi: 1S/C14H14N2O2S/c1-9-3-4-14(18-9)13-7-12(11-5-6-19-8-11)15-16(13)10(2)17/h3-6,8,13H,7H2,1-2H3
- InChI Key: KTWIZQYXLOFTSG-UHFFFAOYSA-N
- SMILES: C(=O)(N1C(C2=CC=C(C)O2)CC(C2C=CSC=2)=N1)C
Computed Properties
- Exact Mass: 274.078
- Monoisotopic Mass: 274.078
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 399
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74A^2
Experimental Properties
- Density: 1.34±0.1 g/cm3(Predicted)
- Boiling Point: 409.3±55.0 °C(Predicted)
- pka: -0.22±0.70(Predicted)
1-[5-(5-methylfuran-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3371-0662-2μmol |
1-[5-(5-methylfuran-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one |
1241333-89-0 | 90%+ | 2μmol |
$57.0 | 2023-07-27 | |
| Life Chemicals | F3371-0662-5μmol |
1-[5-(5-methylfuran-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one |
1241333-89-0 | 90%+ | 5μmol |
$63.0 | 2023-07-27 | |
| Life Chemicals | F3371-0662-10μmol |
1-[5-(5-methylfuran-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one |
1241333-89-0 | 90%+ | 10μmol |
$69.0 | 2023-07-27 | |
| Life Chemicals | F3371-0662-1mg |
1-[5-(5-methylfuran-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one |
1241333-89-0 | 90%+ | 1mg |
$54.0 | 2023-07-27 | |
| Life Chemicals | F3371-0662-2mg |
1-[5-(5-methylfuran-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one |
1241333-89-0 | 90%+ | 2mg |
$59.0 | 2023-07-27 | |
| Life Chemicals | F3371-0662-3mg |
1-[5-(5-methylfuran-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one |
1241333-89-0 | 90%+ | 3mg |
$63.0 | 2023-07-27 | |
| Life Chemicals | F3371-0662-4mg |
1-[5-(5-methylfuran-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one |
1241333-89-0 | 90%+ | 4mg |
$66.0 | 2023-07-27 | |
| Life Chemicals | F3371-0662-5mg |
1-[5-(5-methylfuran-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one |
1241333-89-0 | 90%+ | 5mg |
$69.0 | 2023-07-27 | |
| Life Chemicals | F3371-0662-10mg |
1-[5-(5-methylfuran-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one |
1241333-89-0 | 90%+ | 10mg |
$79.0 | 2023-07-27 | |
| Life Chemicals | F3371-0662-15mg |
1-[5-(5-methylfuran-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one |
1241333-89-0 | 90%+ | 15mg |
$89.0 | 2023-07-27 |
1-[5-(5-methylfuran-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 1-[5-(5-methylfuran-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one
Introduction to 1-[5-(5-Methylfuran-2-yl)-3-(Thiophen-3-yl)-4,5-Dihydro-1H-Pyrazol-1-yl]Ethan-1-one (CAS No. 1241333-89-0)
1-[5-(5-Methylfuran-2-yl)-3-(Thiophen-3-yl)-4,5-Dihydro-1H-Pyrazol-1-yl]Ethan-1-one (CAS No. 1241333-89-0) is a complex organic compound with a unique structure that combines several heterocyclic moieties. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug discovery and material science. The molecule features a pyrazole ring, which is fused with a dihydro structure, and is substituted with a methylfuran and thiophene group, making it a versatile scaffold for further functionalization.
The pyrazole ring is a key structural component of this compound, known for its aromaticity and ability to participate in various hydrogen bonding interactions. The presence of the methylfuran group introduces electron-donating properties, while the thiophene moiety contributes to the compound's electronic versatility. These features collectively enhance the compound's potential as a building block for designing bioactive molecules. Recent studies have highlighted the importance of such heterocyclic compounds in modulating enzyme activity and receptor binding, making them valuable candidates for therapeutic interventions.
From a synthetic perspective, the construction of 1-[5-(5-Methylfuran-2-yl)-3-(Thiophen-3-yl)-4,5-Dihydro-1H-Pyrazol-1-y]Ethan-one involves multi-step reactions that require precise control over regioselectivity and stereochemistry. Researchers have employed various strategies, including cyclization reactions and cross-coupling methodologies, to synthesize this compound efficiently. The use of transition metal catalysts has been particularly effective in achieving high yields and maintaining structural integrity during the synthesis process.
The pharmacological evaluation of this compound has revealed promising results in vitro, particularly in assays targeting key enzymes involved in inflammatory pathways. The methylfuran and thiophene substituents play a crucial role in modulating the compound's bioavailability and metabolic stability. Recent advancements in computational chemistry have enabled researchers to predict the compound's binding affinity to various protein targets, further enhancing its potential as a lead molecule in drug discovery.
In terms of applications, CAS No. 1241333-89
1241333-89-0 (1-[5-(5-methylfuran-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)